N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-4-methoxy-3-nitrobenzamide

• IUPAC Name: N-[(3,5-dichlorophenyl)carbamothioyl]-4-methoxy-3-nitrobenzamide
• InChI: InChI=1S/C15H11Cl2N3O4S/c1-24-13-3-2-8(4-12(13)20(22)23)14(21)19-15(25)18-11-6-9(16)5-10(17)7-11/h2-7H,1H3,(H2,18,19,21,25)
• InChI Key: MXYVDAYHDNCYDI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NC(=S)NC2=CC(=CC(=C2)Cl)Cl)[N+](=O)[O-]
• Molecular Formula: C15H11Cl2N3O4S
• Molecular Weight: 400.2 g/mol

Description

N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-4-methoxy-3-nitrobenzamide, also known as D4476, is a compound that has gained significant attention in the scientific community due to its potential applications in research. D4476 is a small molecule inhibitor that has been shown to selectively inhibit the activity of casein kinase 1 (CK1), a serine/threonine protein kinase that plays a crucial role in various cellular processes.

Scientific Research Applications

N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-4-methoxy-3-nitrobenzamide has been used extensively in scientific research to study the role of CK1 in various cellular processes. CK1 has been implicated in the regulation of circadian rhythms, Wnt signaling, and DNA damage response, among other processes. This compound has been shown to inhibit CK1 activity in vitro and in vivo, and its use has led to significant advancements in our understanding of the role of CK1 in these processes.

Mechanism of Action

N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-4-methoxy-3-nitrobenzamide selectively inhibits the activity of CK1 by binding to the ATP-binding site of the enzyme. CK1 is involved in the phosphorylation of various substrates, and its inhibition by this compound leads to the dephosphorylation of these substrates. This, in turn, leads to the modulation of various cellular processes that are regulated by CK1.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Inhibition of CK1 activity by this compound has been shown to lead to the modulation of circadian rhythms, Wnt signaling, and DNA damage response. This compound has also been shown to induce apoptosis in cancer cells, making it a potential therapeutic agent for the treatment of cancer.

Advantages and Limitations for Lab Experiments

N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-4-methoxy-3-nitrobenzamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and purified. It has also been shown to be selective for CK1, making it a useful tool for studying the role of CK1 in various cellular processes. However, this compound has some limitations. Its potency is relatively low, and it has a short half-life, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for the use of N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-4-methoxy-3-nitrobenzamide in scientific research. One direction is the development of more potent and selective CK1 inhibitors that can be used in vivo. Another direction is the study of the role of CK1 in other cellular processes, such as autophagy and mitosis. The use of this compound in combination with other inhibitors or chemotherapeutic agents for the treatment of cancer is also an area of future research. Finally, the development of novel drug delivery systems that can enhance the efficacy of this compound in vivo is an important direction for future research.
Conclusion:
In conclusion, this compound is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential applications in research. Its selective inhibition of CK1 has led to significant advancements in our understanding of the role of CK1 in various cellular processes. While this compound has some limitations, its use has led to the development of more potent and selective CK1 inhibitors and has opened up new avenues for research into the role of CK1 in cancer and other diseases.

Synthesis Methods

N-{[(3,5-dichlorophenyl)amino]carbonothioyl}-4-methoxy-3-nitrobenzamide can be synthesized using a multistep process that involves the reaction of 3,5-dichloroaniline with carbon disulfide to form the corresponding dithiocarbamate. The dithiocarbamate is then reacted with 4-methoxy-3-nitrobenzoyl chloride to form this compound. The synthesis of this compound has been optimized, and high yields can be obtained using this method.